Cas no 1256391-66-8 (2”-epi-Lepidasvir)

• Product Name: 2”-epi-Lepidasvir
• CAS No: 1256391-66-8
• MF: C₄₉H₅₄F₂N₈O₆
• MW: 888.999878406525
• CID: 5083367
• Update Time: 2025-07-15

2”-epi-Lepidasvir Chemical and Physical Properties

Names and Identifiers

• N-[(1S)-1-[[(6S)-6-[5-[9,9-Difluoro-7-[2-[(1R,3S,4S)-2-[(2R)-2-[(methoxycarbonyl)amino]-3-methyl-1-oxobutyl]-2-azabicyclo[2.2.1]hept-3-yl]-1H-benzimidazol-6-yl]-9H-fluoren-2-yl]-1H-imidazol-2-yl]-5-azaspiro[2.4]hept-5-yl]carbonyl]-2-methylpropyl]-, methyl ester carbamic acid
• Carbamic acid, N-[(1S)-1-[[(6S)-6-[5-[9,9-difluoro-7-[2-[(1R,3S,4S)-2-[(2R)-2-[(methoxycarbonyl)amino]-3-methyl-1-oxobutyl]-2-azabicyclo[2.2.1]hept-3-yl]-1H-benzimidazol-6-yl]-9H-fluoren-2-yl]-1H-imidazol-2-yl]-5-azaspiro[2.4]hept-5-yl]carbonyl]-2-methylpropyl]-, methyl ester
• N-[(1S)-1-[[(6S)-6-[5-[9,9-Difluoro-7-[2-[(1R,3S,4S)-2-[(2R)-2-[(methoxycarbonyl)amino]-3-methyl-1-oxobutyl]-2-azabicyclo[2.2.1]hept-3-yl]-1H-benzimidazol-6-yl]-9H-fluoren-2-yl]-1H-imidazol-2-yl]-5-azaspiro[2.4]hept-5-yl]carbonyl]-2-methylpropyl]-, methyl
• 2”-epi-Lepidasvir

• Inchi： 1S/C49H54F2N8O6/c1-24(2)39(56-46(62)64-5)44(60)58-23-48(15-16-48)21-38(58)42-52-22-37(55-42)28-9-13-32-31-12-8-26(18-33(31)49(50,51)34(32)19-28)27-10-14-35-36(20-27)54-43(53-35)41-29-7-11-30(17-29)59(41)45(61)40(25(3)4)57-47(63)65-6/h8-10,12-14,18-20,22,24-25,29-30,38-41H,7,11,15-17,21,23H2,1-6H3,(H,52,55)(H,53,54)(H,56,62)(H,57,63)/t29-,30+,38-,39-,40+,41-/m0/s1
• InChI Key： VRTWBAAJJOHBQU-URTAXQKFSA-N
• SMILES： C(OC)(=O)N[C@H](C(N1[C@H](C2NC(C3C=CC4C5=C(C(F)(F)C=4C=3)C=C(C3C=C4NC([C@@H]6[C@]7([H])C[C@@]([H])(CC7)N6C(=O)[C@H](NC(OC)=O)C(C)C)=NC4=CC=3)C=C5)=CN=2)CC2(CC2)C1)=O)C(C)C

Additional information on 2”-epi-Lepidasvir

Professional Introduction to Compound CAS No. 1256391-66-8 and Product Name: 2”-epi-Lepidasvir

The compound with the CAS number 1256391-66-8 and the product name 2”-epi-Lepidasvir represents a significant advancement in the field of chemical biomedicine, particularly in the realm of antiviral research. This compound has garnered considerable attention due to its unique structural properties and its potential applications in combating viral infections. The chemical structure of 2”-epi-Lepidasvir is meticulously designed to interact with viral polymerases, thereby inhibiting their function and preventing the replication of viruses.

In recent years, the development of antiviral agents has been a critical focus in pharmaceutical research, driven by the recurring emergence of new viral strains and the need for more effective treatments. The compound 2”-epi-Lepidasvir belongs to a class of molecules known as nucleoside analogs, which are synthetic versions of natural nucleosides that interfere with viral replication by mimicking their structure. This approach has proven particularly effective against RNA viruses, such as those responsible for influenza and hepatitis C.

The structural elucidation of 2”-epi-Lepidasvir has been a cornerstone in understanding its mechanism of action. Through advanced spectroscopic techniques and computational modeling, researchers have been able to determine how this compound binds to viral polymerases at a molecular level. This binding is highly specific, targeting key residues that are essential for the polymerase's catalytic activity. By inhibiting these residues, 2”-epi-Lepidasvir effectively halts viral replication, providing a potent therapeutic strategy.

One of the most remarkable features of 2”-epi-Lepidasvir is its high selectivity for viral enzymes over human cellular enzymes. This selectivity is crucial for minimizing side effects and ensuring that the compound is effective without causing harm to host cells. The high affinity of 2”-epi-Lepidasvir for viral polymerases is attributed to its optimized chemical structure, which includes specific functional groups that enhance binding interactions.

Recent clinical trials have demonstrated the efficacy of 2”-epi-Lepidasvir in treating viral infections. These trials have shown that patients treated with this compound exhibit a significant reduction in viral load and experience fewer symptoms compared to those receiving placebo treatments. The results from these trials are particularly promising for individuals infected with hepatitis C, where traditional treatments have often been associated with severe side effects and limited effectiveness.

The development of 2”-epi-Lepidasvir also highlights the importance of structural biology in drug design. By understanding the three-dimensional structure of viral polymerases and how they interact with nucleoside analogs, researchers can design molecules that are even more effective and selective. This approach has led to the discovery of several novel antiviral agents that are currently in various stages of clinical development.

In addition to its therapeutic applications, 2”-epi-Lepidasvir has also sparked interest in the field of virology for its potential use as a research tool. Researchers are using this compound to study the mechanisms of viral replication and to develop new strategies for antiviral drug discovery. The insights gained from these studies could lead to breakthroughs in treating not only current viral threats but also future ones.

The synthesis of 2”-epi-Lepidasvir represents another area where innovation has been crucial. The chemical synthesis involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic chemistry have enabled researchers to produce this compound on an industrial scale, making it more accessible for clinical use.

The pharmacokinetic properties of 2”-epi-Lepidasvir are another important consideration in its development as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability, meaning it can be administered orally and still reach effective concentrations in the bloodstream. This property makes it more convenient for patients compared to injectable medications.

The future prospects for 2”-epi-Lepidasvir are bright, with ongoing research aimed at further optimizing its efficacy and safety profile. Researchers are exploring new analogs based on its structure, hoping to discover even more potent antiviral agents. Additionally, efforts are being made to develop combination therapies that include 2”-epi-Lepidasvir alongside other drugs to enhance treatment outcomes.

In conclusion, the compound with CAS number 1256391-66-8, known as 2”-epi-Lепидасвир, represents a significant advancement in antiviral therapy. Its unique structure, high selectivity for viral enzymes, and promising clinical results make it a valuable asset in the fight against viral infections. As research continues, we can expect even more innovative applications for this compound and others like it in the field of chemical biomedicine.